Cas no 1891438-08-6 (1-2-hydroxy-6-(methylsulfanyl)phenylethan-1-one)

• Product Name: 1-2-hydroxy-6-(methylsulfanyl)phenylethan-1-one
• CAS No: 1891438-08-6
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• MDL: MFCD32702669
• CID: 5669263
• PubChem ID: 117279279
• Update Time: 2025-10-28

1-2-hydroxy-6-(methylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-6-methylsulfanylphenyl)ethanone
• 1-[2-hydroxy-6-(methylsulfanyl)phenyl]ethan-1-one
• 1891438-08-6
• EN300-26865975
• 1-[2-hydroxy-6-(methylsulfanyl)phenyl]ethan-1-on e
• Ethanone, 1-[2-hydroxy-6-(methylthio)phenyl]-
• 1-2-hydroxy-6-(methylsulfanyl)phenylethan-1-one

• MDL： MFCD32702669
• Inchi： 1S/C9H10O2S/c1-6(10)9-7(11)4-3-5-8(9)12-2/h3-5,11H,1-2H3
• InChI Key： NBOOPWRKHOOKGH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=C(C=1C(C)=O)O

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 287.4±30.0 °C(Predicted)
• pka: 9.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-hydroxy-6-(methylsulfanyl)phenylethan-1-one

1-2-Hydroxy-6-(Methylsulfanyl)phenylethan-1-one: A Comprehensive Overview

1-2-Hydroxy-6-(methylsulfanyl)phenylethan-1-one, also known by its CAS number 1891438-08-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as an intermediate in organic synthesis. The molecule consists of a phenyl ring substituted with hydroxyl and methylsulfanyl groups, along with a ketone group, making it a versatile building block for various chemical transformations.

The synthesis of 1-2-hydroxy-6-(methylsulfanyl)phenylethan-1-one involves a series of well-established organic reactions. One common approach is the Friedel-Crafts acylation, which allows for the introduction of the ketone group onto the aromatic ring. Subsequent oxidation or reduction steps can be employed to introduce or modify functional groups, such as hydroxyl or methylsulfanyl substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

The physical and chemical properties of this compound are critical for its application in various industries. Its solubility in organic solvents, coupled with its stability under mild conditions, makes it ideal for use in pharmaceutical formulations. The compound exhibits moderate melting and boiling points, which are essential for processes such as crystallization and distillation. Furthermore, its reactivity towards nucleophilic attack and electrophilic substitution has been extensively studied, providing insights into its potential as a precursor for more complex molecules.

In terms of biological activity, 1-2-hydroxy-6-(methylsulfanyl)phenylethan-1-one has shown promising results in preliminary studies. Research indicates that the compound may possess antioxidant properties, which could be beneficial in the development of anti-inflammatory agents. Additionally, its ability to inhibit certain enzymes suggests potential applications in the treatment of metabolic disorders. Ongoing studies are exploring its efficacy as a lead compound for drug discovery programs targeting chronic diseases.

The application of this compound extends beyond pharmaceuticals. It serves as a valuable intermediate in the synthesis of agrochemicals and specialty chemicals. Its role as a chiral building block has been particularly significant in asymmetric synthesis, enabling the construction of complex molecules with high enantioselectivity. Recent breakthroughs in catalytic asymmetric synthesis have further enhanced its utility in this domain.

In conclusion, 1-2-hydroxy-6-(methylsulfanyl)phenylethan-1-one (CAS No: 1891438-08-6) is a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in modern organic chemistry and pharmacology.